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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzonitrile

Cat. No.: B012505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

2,4,6-Trifluorobenzonitrile (CAS No. 96606-37-0). The information is intended to support risk

assessment and ensure safe laboratory and manufacturing practices.

Chemical and Physical Properties
2,4,6-Trifluorobenzonitrile is a fluorinated aromatic nitrile that serves as a versatile

intermediate in organic synthesis, particularly in the development of pharmaceuticals and

agrochemicals.[1] It is a white to off-white crystalline powder at room temperature.[1] A

summary of its key physical and chemical properties is presented below for easy reference.
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Property Value

Molecular Formula C₇H₂F₃N

Molecular Weight 157.09 g/mol

Appearance White to off-white crystalline powder[1]

Melting Point 57-63 °C[1][2]

Boiling Point 166.5 ± 35.0 °C at 760 mmHg[1]

Density 1.4 ± 0.1 g/cm³[1]

Vapor Pressure 1.8 ± 0.3 mmHg at 25°C[1]

Flash Point 54.5 ± 25.9 °C[1]

Hazard Identification and Classification
2,4,6-Trifluorobenzonitrile is classified as hazardous under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). It is harmful if swallowed, in contact with

skin, or if inhaled, and causes skin and serious eye irritation.[3][4][5] It may also cause

respiratory irritation.[4][5]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4][5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3][4][5]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled[3][4]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3][4][5]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[4][5]

Experimental Protocols for Hazard Determination
The hazard classifications listed above are determined through standardized toxicological

studies, typically following OECD (Organisation for Economic Co-operation and Development)

guidelines. These protocols are designed to ensure data quality and reproducibility while

adhering to animal welfare standards.

Acute Oral Toxicity (OECD 420, 423, or 425)
The assessment of acute oral toxicity is conducted to determine the adverse effects occurring

after a single oral dose of the substance.[6][7]

Principle: A stepwise procedure is used where a small group of animals (typically rats, and

usually females) is dosed with the substance.[8][9] The starting dose is selected based on

existing data to be likely to cause toxicity but not mortality.[9]

Methodology: The test substance is administered by gavage to fasted animals.[9] Animals

are observed for signs of toxicity and mortality for at least 14 days.[10] Observations include
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changes in skin, fur, eyes, and behavior.[11] Body weight is recorded weekly.[12] At the end

of the study, a gross necropsy is performed on all animals.[10][12]

Outcome: The results allow for the determination of the LD50 (the dose estimated to be

lethal to 50% of the animals) and the classification of the substance according to its acute

oral toxicity.[7]

Acute Dermal Toxicity (OECD 402)
This test determines the toxic effects resulting from a single, 24-hour dermal application of a

substance.[4][13]

Principle: The substance is applied to a shaved area of the skin of a small group of animals

(rats or rabbits).[4][13]

Methodology: A specified dose of the chemical is applied to an area of at least 10% of the

animal's body surface and held in contact with the skin using a porous gauze dressing for 24

hours.[11][13] The animals are then observed for 14 days for signs of toxicity and skin

reactions at the application site.[4][12]

Outcome: This test provides information on the potential for systemic toxicity and local skin

effects following dermal exposure and is used for GHS classification.[14]

Acute Inhalation Toxicity (OECD 403)
This guideline is used to assess the health hazards that may arise from short-term exposure to

an airborne substance.[10][15]

Principle: Animals (typically rats) are exposed to the substance as a gas, vapor, or aerosol in

a controlled inhalation chamber for a defined period (usually 4 hours).[10][16]

Methodology: Several groups of animals are exposed to different concentrations of the test

substance.[10] Animals are observed for toxic effects during and after exposure for a period

of at least 14 days.[10][16] Observations include respiratory effects, clinical signs of toxicity,

and mortality.

Outcome: The data is used to determine the LC50 (the concentration in air that is lethal to

50% of the test animals) and to classify the substance for acute inhalation hazards.[17]
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Skin Irritation (OECD 404 or 439)
These tests determine the potential of a substance to cause reversible inflammatory changes

to the skin.

Principle: The in vivo method (OECD 404) involves applying the test substance to the

shaved skin of an animal (typically a rabbit) and observing for signs of irritation such as

erythema (redness) and edema (swelling).[18] The in vitro method (OECD 439) uses a

reconstructed human epidermis (RhE) model to assess cell viability after exposure to the

chemical.[3][5][19]

Methodology (in vivo): A small amount of the substance is applied to a patch of skin for up to

4 hours.[18] The skin is then observed for irritation at specified intervals (e.g., 1, 24, 48, and

72 hours) after patch removal.[18]

Methodology (in vitro): The test chemical is applied topically to the RhE tissue.[5] After a

defined exposure and post-incubation period, tissue viability is measured (e.g., using an MTT

assay).[19] A reduction in viability below a certain threshold indicates an irritant potential.[5]

[19]

Outcome: The results determine whether the substance should be classified as a skin irritant

(GHS Category 2).[3][5]

Eye Irritation (OECD 405 or 496)
These tests evaluate the potential of a substance to cause reversible or irreversible damage to

the eye.

Principle: The in vivo test (OECD 405) involves applying the test substance to the eye of an

animal (albino rabbit) and scoring lesions on the cornea, iris, and conjunctiva.[20][21] The in

vitro method (OECD 496) utilizes reconstructed human cornea-like epithelium (RhCE)

models to assess eye irritation potential without animal testing.[22]

Methodology (in vivo): A single dose of the substance is applied to one eye of the animal,

with the other eye serving as a control.[20][21] The eyes are examined at specific intervals

(1, 24, 48, and 72 hours) to evaluate the extent and reversibility of any damage.[2]
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Methodology (in vitro): The test chemical is applied to the RhCE model, and its effects on cell

viability and tissue integrity are measured.[22]

Outcome: The results lead to a classification of the substance based on its potential to cause

eye irritation or serious eye damage.[22]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of 2,4,6-Trifluorobenzonitrile.

Engineering Controls
Use only in a well-ventilated area, preferably in a certified chemical fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield that comply with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and

protective clothing to prevent skin exposure.[4][23] A lab coat should be worn.[23]

Respiratory Protection: If dust or fumes are generated and engineering controls are

insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

General Hygiene Practices
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3][4]

Do not eat, drink or smoke when using this product.[3][4]

Contaminated work clothing should be laundered separately before reuse.[3][4]
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Storage
Store in a cool, dry, and well-ventilated place.[1][4]

Keep containers tightly closed when not in use.[3][4]

Store locked up.[3][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Risk Management and First Aid
A clear workflow for risk assessment and established first aid procedures are essential for a

safe working environment.

Risk Assessment and Control Workflow
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Identify Hazards
(Review SDS: H302, H312, H332,

H315, H319, H335)

Assess Risks
(Exposure routes: Inhalation,
Skin/Eye Contact, Ingestion)

Implement Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Review and Monitor Effectiveness
(Regularly assess controls

and procedures)

Re-assess if
controls are
inadequate

Proceed with Work

Click to download full resolution via product page

Risk Assessment and Control Workflow for 2,4,6-Trifluorobenzonitrile.

First Aid Procedures
In case of exposure, immediate action is crucial. The following diagram outlines the appropriate

first aid measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b012505?utm_src=pdf-body-img
https://www.benchchem.com/product/b012505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Keep at rest in a position
comfortable for breathing.

3. If not breathing, give artificial respiration.

1. Immediately remove all
contaminated clothing.

2. Wash off with plenty of soap and water.
3. If irritation persists, get medical advice.

1. Rinse cautiously with water
for several minutes.

2. Remove contact lenses, if present
and easy to do. Continue rinsing.

3. Get immediate medical attention.

1. Rinse mouth.
2. Do NOT induce vomiting.

3. Call a POISON CENTER or doctor.

Seek Medical Attention
(Provide SDS to medical personnel)

Click to download full resolution via product page

First Aid Procedures for Exposure to 2,4,6-Trifluorobenzonitrile.

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.[3]

Avoid generating dust.[3]

Clean up spills immediately.[3] Use dry clean-up procedures.[3]

Collect the material in a suitable, labeled container for disposal.[3][4]

Major Spills:
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Evacuate the area and move upwind.[3]

Alert the appropriate emergency response team.[3]

Prevent the spillage from entering drains or water courses.[3]

Contain the spill with inert material such as sand or earth.[3]

Disposal Considerations
Dispose of 2,4,6-Trifluorobenzonitrile and any contaminated materials in accordance with

local, state, and federal regulations.[3][4] This material should be treated as hazardous waste

and disposed of at an approved waste disposal plant.[4]

This technical guide is intended to provide essential safety and handling information. Always

refer to the most current Safety Data Sheet (SDS) for 2,4,6-Trifluorobenzonitrile before use

and ensure that a thorough risk assessment is conducted for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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